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Compound of Interest

Compound Name:
4-Formyl-2-methoxyphenyl

methanesulfonate

Cat. No.: B1333864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Formyl-2-methoxyphenyl methanesulfonate is a derivative of vanillin, a widely used

flavoring agent and a versatile building block in organic synthesis. The introduction of a

methanesulfonate (mesylate) group to the phenolic hydroxyl of vanillin enhances its utility as a

leaving group in nucleophilic substitution reactions, making it a potentially valuable

intermediate in the synthesis of more complex molecules. This document provides an overview

of its chemical properties, a proposed experimental protocol for its synthesis, and a

hypothetical application in solid-phase peptide synthesis, drawing upon established

methodologies for similar compounds.

Chemical Properties and Data
While specific experimental data for 4-Formyl-2-methoxyphenyl methanesulfonate is limited

in publicly available literature, its chemical properties can be inferred from its structure and data

on related compounds.
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Property Value Source

Molecular Formula C₉H₁₀O₅S Inferred from structure

Molecular Weight 230.24 g/mol Inferred from structure

CAS Number 52200-05-2 BLD Pharm[1]

Appearance
White to off-white solid

(predicted)
---

Solubility

Soluble in common organic

solvents (e.g., DCM, THF,

Acetone) (predicted)

---

Spectroscopic Data (Predicted):

Technique Expected Features

¹H NMR

Signals corresponding to the aldehyde proton

(~9.8 ppm), aromatic protons (7.0-7.5 ppm),

methoxy protons (~3.9 ppm), and mesyl protons

(~3.1 ppm).

¹³C NMR

Signals for the aldehyde carbonyl (~191 ppm),

aromatic carbons (110-155 ppm), methoxy

carbon (~56 ppm), and mesyl carbon (~38

ppm).

IR (cm⁻¹)

Characteristic peaks for C=O (aldehyde,

~1690), S=O (sulfonate, ~1350 and ~1170), and

C-O-C (ether, ~1270 and ~1030).

Mass Spec (m/z) [M+H]⁺ at ~231.02

Experimental Protocols
Protocol 1: Synthesis of 4-Formyl-2-methoxyphenyl
methanesulfonate
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This protocol is based on the general procedure for the esterification of phenols with sulfonyl

chlorides.

Objective: To synthesize 4-Formyl-2-methoxyphenyl methanesulfonate from vanillin and

methanesulfonyl chloride.

Materials:

Vanillin (4-hydroxy-3-methoxybenzaldehyde)

Methanesulfonyl chloride

Triethylamine (or pyridine)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexanes and Ethyl Acetate for chromatography

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Dropping funnel

Separatory funnel

Rotary evaporator

Glassware for column chromatography

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1333864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve vanillin (1.0 eq) in anhydrous

dichloromethane (DCM). Cool the solution to 0 °C in an ice bath with stirring.

Addition of Base: Add triethylamine (1.2 eq) to the solution.

Addition of Methanesulfonyl Chloride: Add methanesulfonyl chloride (1.1 eq) dropwise to the

reaction mixture over 10-15 minutes, ensuring the temperature remains at 0 °C.

Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature

and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Workup:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with

saturated aqueous sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter and concentrate the organic layer under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel, using a

gradient of ethyl acetate in hexanes as the eluent.

Characterization: Characterize the purified product by NMR, IR, and mass spectrometry to

confirm its identity and purity.

Expected Yield: 85-95% (based on similar reactions).

Safety Precautions: Methanesulfonyl chloride is corrosive and lachrymatory. Triethylamine is

flammable and corrosive. All manipulations should be performed in a well-ventilated fume hood

with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat.
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Diagram: Synthesis Workflow
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Synthesis Workflow
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Solid-Phase Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 52200-05-2|4-Formyl-2-methoxyphenyl methanesulfonate|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Application Notes and Protocols for 4-Formyl-2-
methoxyphenyl methanesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333864#experimental-protocol-for-using-4-formyl-2-
methoxyphenyl-methanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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